Cas no 860418-93-5 (7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one)

• Product Name: 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• CAS No: 860418-93-5
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 5971754
• PubChem ID: 165502679
• Update Time: 2025-10-28

7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• 7'-methyl-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
• EN300-1458008
• 860418-93-5

• Inchi： 1S/C15H18O/c1-11-4-5-12-13(10-11)15(7-2-3-8-15)9-6-14(12)16/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： BMDZRYZSSXPYBZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2C2(CC1)CCCC2

Computed Properties

• Exact Mass: 214.135765193g/mol
• Monoisotopic Mass: 214.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one

Introduction to 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS No. 860418-93-5)

7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. With the CAS number 860418-93-5, this molecule represents a fascinating example of spirocyclic and naphthalene-based scaffolds, which are widely explored for their potential biological activities. The compound's unique structural features, including a spirocyclopentane moiety fused with a naphthalene ring system, make it a promising candidate for further investigation in drug discovery and molecular recognition studies.

The synthesis and characterization of 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one have been subjects of interest in recent academic literature. The spirocyclic core is particularly noteworthy, as spiro compounds often exhibit enhanced metabolic stability and binding affinity due to the rigidity introduced by the spiro carbon atom. This structural motif has been leveraged in the design of various pharmacophores targeting neurological disorders, anticancer agents, and anti-inflammatory drugs. The presence of the methyl group at the 7' position further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

In recent years, computational chemistry and molecular modeling have played pivotal roles in understanding the structural and functional properties of complex organic molecules like 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one. Advanced simulation techniques have allowed researchers to predict binding modes and affinity for various protein targets, which has accelerated the discovery process. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. Such insights are crucial for designing novel therapeutic agents with improved efficacy and reduced side effects.

The naphthalene ring system in 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one is another key feature that contributes to its biological relevance. Naphthalene derivatives are well-documented for their diverse pharmacological activities, including antitumor, antimicrobial, and analgesic effects. The dihydro functionality at the 3',4' positions introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological macromolecules. This structural versatility makes 7'-methyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one a valuable scaffold for medicinal chemists seeking to develop next-generation pharmaceuticals.

Recent experimental studies have begun to explore the pharmacological profile of 7'-methyl-3',4 '-dihydro -2'H -spirocyclopentane -1 ,1 '-naphthalene -4 '-one (CAS No. 860418 -93 -5). Initial assays have shown promising results in vitro, particularly in terms of inhibiting key enzymes associated with inflammatory responses. The compound's ability to modulate these pathways could make it a viable candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. Furthermore, its potential interaction with nuclear receptors has raised interest in its role as a modulator of gene expression related to metabolic disorders.

The synthetic approach to 7 '-methyl -3',4 '-dihydro -2'H -spirocyclopentane -1 ,1 '-naphthalene -4 '-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodology. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group manipulations to introduce the naphthalene moiety. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These developments are essential for scaling up production while adhering to green chemistry principles.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and infrared spectroscopy (IR). These data confirm the structural integrity of 7 '-methyl -3',4 '-dihydro -2'H -spirocyclopentane -1 ,1 '-naphthalene -4 '-one, providing confidence in its identity and purity for subsequent biological testing. High-resolution crystallography has also been employed in some cases to elucidate detailed atomic arrangements within the molecule.

The future direction of research on 7 '-methyl -3',4 '-dihydro -2'H -spirocyclopentane -1 ,1 '-naphthalene -4 '-one (CAS No. 860418 -93 -5) is likely to focus on optimizing its pharmacokinetic properties through structure-based drug design. By leveraging computational tools alongside experimental validation, researchers aim to enhance oral bioavailability, tissue distribution, and target specificity. Additionally, exploring derivative compounds through analog synthesis may uncover novel bioactivities while maintaining or improving upon existing advantages.

In conclusion,7 '-methyl -3',4 '-dihydro -2'H -spirocyclopentane -1 ,1 '-naphthalene -4 '-one represents a compelling subject of study in medicinal chemistry due to its intricate structure and potential biological relevance. Its unique combination of spirocyclic rigidity, methyl substitution, dihydro functionality, naphthalene core,and stereochemical complexity positions it as a valuable scaffold for developing innovative therapeutic agents. As research progresses,this compound promises to contribute significantly to our understanding of disease mechanisms and provide new avenues for drug discovery efforts worldwide.